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Compound of Interest

Compound Name: 3-Methyluric Acid-13C4,15N3

Cat. No.: B12054686

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Methyluric Acid-13C4,15N3, a stable
isotope-labeled internal standard crucial for accurate quantification in metabolic studies. Its
primary application lies in tracing and quantifying the metabolites of caffeine, a widely
consumed psychoactive substance. Understanding caffeine metabolism is essential for
assessing its physiological effects, inter-individual variability in response, and its potential
associations with various health outcomes.

Core Concepts: The Role of 3-Methyluric Acid in
Caffeine Metabolism

Caffeine is extensively metabolized in the liver, primarily by the cytochrome P450 1A2
(CYP1A2) enzyme. The metabolic pathways involve a series of demethylation and oxidation
reactions, leading to the formation of various methylxanthines and methyluric acids. 3-
Methyluric acid is one of the key downstream metabolites. The intricate process of caffeine
metabolism underscores the importance of precise analytical methods to study its
pharmacokinetics and pharmacodynamics.

The use of isotopically labeled internal standards, such as 3-Methyluric Acid-13C4,15N3, is
the gold standard for quantitative analysis using mass spectrometry. This compound is
chemically identical to the endogenous 3-methyluric acid but has a different mass due to the
incorporation of four 13C and three 15N isotopes. This mass difference allows it to be
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distinguished from the unlabeled analyte by the mass spectrometer, enabling correction for
sample preparation losses and matrix effects, thereby ensuring high accuracy and precision of
the measurement.

Physicochemical Properties of 3-Methyluric Acid-
13C4,15N3

A clear understanding of the physicochemical properties of this stable isotope-labeled standard
is fundamental for its proper handling, storage, and application in experimental settings.

Property Value Reference
3-Methyl-2,6,8-
Synonym trihnydroxypurine-13C4,15N3 [1][2]

(2,4,5,6-13C4, 1,3,9-15N3)

CAS Number 1173019-10-7 [1]12113]
Molecular Formula 13C4C2H65N3NOs3 [11121[3]
Molecular Weight 189.09 g/mol [1][2][3]
isotopic Purity =98 atom % 13C; =98 atom % (1]
15N
Chemical Purity >98% (CP) [1103114]
Form Powder [1][3]
Melting Point >300 °C [1][3]
Storage Temperature -20°C [1][3]

Caffeine Metabolism Pathway

The metabolism of caffeine is a complex process involving multiple enzymatic steps, primarily
occurring in the liver. The major pathway involves the demethylation of caffeine to
paraxanthine, theobromine, and theophylline, which are further metabolized to various
methylxanthines and methyluric acids.
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1. Biological Sample Collection

(e.g., Urine, Serum)

2. Internal Standard Spiking
(3-Methyluric Acid-13C4,15N3)

3. Solid-Phase Extraction (SPE)

4. LC-MS/MS Analysis

5. Data Analysis and Quantification

6. Biological Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12054686#3-methyluric-acid-13c4-15n3-as-a-
biomarker-for-metabolic-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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